Cas no 36938-01-9 ((2-hydroxy-3-methoxybenzylidene)propanedinitrile)

• Product name: (2-hydroxy-3-methoxybenzylidene)propanedinitrile
• CAS No: 36938-01-9
• MF: C₁₁H₈N₂O₂
• MW: 200.19342
• CID: 1480292
• PubChem ID: 37585

(2-hydroxy-3-methoxybenzylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-3-methoxybenzylidene)propanedinitrile
• propanedinitrile, 2-[(2-hydroxy-3-methoxyphenyl)methylene]-
• DTXSID00190430
• 2-(2-Hydroxy-3-methoxybenzylidene)malononitrile
• 36938-01-9
• AKOS000485464
• STK050365
• 4-10-00-02305 (Beilstein Handbook Reference)
• Propanedinitrile, 2-(2-hydroxy-3-methoxybenzylideno)-
• Oprea1_553088
• 2-(2-Hydroxy-3-methoxybenzylidene)malononitrile #
• (2-Hydroxy-3-methoxybenzylidene)malononitrile
• BRN 3133473
• Oprea1_114188
• MALONONITRILE, (2-HYDROXY-3-METHOXYBENZYLIDENE)-
• FLKSNFNDQCADDI-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H8N2O2/c1-15-10-4-2-3-9(11(10)14)5-8(6-12)7-13/h2-5,14H,1H3
• InChI Key： FLKSNFNDQCADDI-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1O)C=C(C#N)C#N

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77A^2

Experimental Properties

• Density: 1.283
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.623
• PSA: 77.04